Cas no 17487-87-5 (methyl 4-hydroxybenzenesulfonate)

methyl 4-hydroxybenzenesulfonate structure
17487-87-5 structure
Product Name:methyl 4-hydroxybenzenesulfonate
CAS No:17487-87-5
MF:C7H8O4S
MW:188.201021194458
CID:1367913
PubChem ID:167660
Update Time:2025-04-20

methyl 4-hydroxybenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-hydroxybenzenesulfonate
    • Benzenesulfonic acid, 4-hydroxy-, methyl ester
    • DTXSID00169909
    • SCHEMBL8203443
    • 17487-87-5
    • Inchi: 1S/C7H8O4S/c1-11-12(9,10)7-4-2-6(8)3-5-7/h2-5,8H,1H3
    • InChI Key: DSFCOKPGJXVIDN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)O)(=O)(=O)OC

Computed Properties

  • Exact Mass: 188.01434
  • Monoisotopic Mass: 188.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • Density: 1.383
  • Boiling Point: 340°C at 760 mmHg
  • Flash Point: 159.4°C
  • Refractive Index: 1.552
  • PSA: 63.6
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